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Compound of Interest

Compound Name: 2-(4-Nitrophenyl)-1,3-dioxolane

Cat. No.: B1347580 Get Quote

Essential Safety and Handling Guide for 2-(4-
Nitrophenyl)-1,3-dioxolane
This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-(4-Nitrophenyl)-1,3-dioxolane. It

includes detailed personal protective equipment (PPE) requirements, operational procedures,

and disposal plans to ensure laboratory safety and regulatory compliance.
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Property Value

Chemical Name 2-(4-Nitrophenyl)-1,3-dioxolane

CAS Number 2403-53-4[1]

Molecular Formula C₉H₉NO₄[1][2]

Molecular Weight 195.17 g/mol [1][2]

Appearance Off-white to yellow solid[3]

Melting Point 90.5 °C[4] - 95 °C[5]

Boiling Point 332.9 ± 37.0 °C (Predicted)[4]

Density 1.329 ± 0.06 g/cm³ (Predicted)[4]

Storage Sealed in a dry place at room temperature[3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 2-(4-Nitrophenyl)-1,3-dioxolane to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE.
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Body Part Required PPE Standard/Specification

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.[6]

EN 166 (EU) or NIOSH (US)

approved.[6]

Skin/Body

Fire/flame resistant and

impervious clothing, such as a

lab coat.[6]

Should be buttoned and fit

properly to cover as much skin

as possible.

Hands
Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).
Inspect gloves prior to use.[7]

Respiratory

Use in a well-ventilated area. If

dust or aerosols may be

generated, a respirator is

required.

Ensure adequate ventilation.[6]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is essential for the safe handling of 2-(4-
Nitrophenyl)-1,3-dioxolane.

Preparation:

Ensure the work area is well-ventilated, and an eyewash station and safety shower are

readily accessible.

Don all required PPE as specified in the table above.

Handling:

Avoid the formation of dust and aerosols.[6]

Avoid contact with skin and eyes.[6]

Use spark-proof tools and explosion-proof equipment.[6]
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Keep away from sources of ignition.[6]

In Case of a Spill:

Evacuate personnel to a safe area.

Remove all sources of ignition.[6]

Collect spillage using spark-proof tools and place it in a suitable, closed container for

disposal.[6]

Prevent the chemical from entering drains.[6]

Disposal Plan
Proper disposal of 2-(4-Nitrophenyl)-1,3-dioxolane and its containers is crucial to prevent

environmental contamination and comply with regulations.

Waste Type Disposal Procedure

Unused Chemical
Dispose of as hazardous waste. Keep in

suitable, closed containers for disposal.[7]

Contaminated Materials

Adhered or collected material should be

promptly disposed of in accordance with

appropriate laws and regulations.[6]

Empty Containers
Dispose of contents/container to an approved

waste disposal plant.[7]

Experimental Protocols
Below are detailed methodologies for key experiments involving 2-(4-Nitrophenyl)-1,3-
dioxolane.

1. Synthesis of 2-(4-Nitrophenyl)-1,3-dioxolane via Acetalization

This protocol describes the synthesis of the title compound from 4-nitrobenzaldehyde and

ethylene glycol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1347580
https://www.benchchem.com/product/b1347580
https://www.benchchem.com/product/b1347580
https://www.benchchem.com/product/b1347580
https://www.benchchem.com/product/b1347580?utm_src=pdf-body
https://www.organic-chemistry.org/synthesis/heterocycles/1,3-dioxolanes.shtm
https://www.benchchem.com/product/b1347580
https://www.organic-chemistry.org/synthesis/heterocycles/1,3-dioxolanes.shtm
https://www.benchchem.com/product/b1347580?utm_src=pdf-body
https://www.benchchem.com/product/b1347580?utm_src=pdf-body
https://www.benchchem.com/product/b1347580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials: 4-nitrobenzaldehyde, ethylene glycol, p-toluenesulfonic acid, and benzene.

Procedure:

A mixture of 4-nitrobenzaldehyde, ethylene glycol, and a catalytic amount of p-

toluenesulfonic acid in benzene is heated at reflux.[8]

Water formed during the reaction is continuously removed using a Dean-Stark trap to drive

the equilibrium towards the product.[8]

After the reaction is complete (typically monitored by TLC), the mixture is cooled.

The catalyst is removed by filtration through a pad of neutral alumina.

The solvent is removed in vacuo to yield 2-(4-nitrophenyl)-1,3-dioxolane.

2. Reduction of 2-(4-Nitrophenyl)-1,3-dioxolane to 1,2-Bis(4-(1,3-dioxolan-2-

yl)phenyl)diazene Oxide

This protocol details the reduction of the nitro group using glucose as a reducing agent.[2]

Materials: 2-(4-nitrophenyl)-1,3-dioxolane, ethanol, 30% aqueous sodium hydroxide

solution, and glucose monohydrate.[2]

Procedure:

To a mixture of ethanol and a 30% aqueous solution of sodium hydroxide, add 2-(4-
nitrophenyl)-1,3-dioxolane.[2]

Maintain the reaction mixture at 50 °C.[2]

Add a solution of glucose monohydrate in water and stir for 2 hours at the specified

temperature.[2]

Monitor the reaction by analytical thin-layer chromatography (TLC) until complete

conversion is achieved.[2]

Cool the reaction mixture and dilute it with 2M hydrochloric acid.[2]
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Filter the formed precipitate and wash it with distilled water to obtain the product.[2]

Visualizations

Safe Handling Workflow for 2-(4-Nitrophenyl)-1,3-dioxolane
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Click to download full resolution via product page

Caption: Workflow for safe handling of 2-(4-Nitrophenyl)-1,3-dioxolane.
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Caption: Chemical synthesis and subsequent reduction of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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